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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)cyclopentane-

1-carboxylic acid

Cat. No.: B122613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid, a compound of interest in

medicinal chemistry and drug discovery. The data presented herein is essential for

professionals engaged in the design, synthesis, and evaluation of novel therapeutic agents.

Core Molecular Data
The foundational physicochemical characteristics of 1-(3-Chlorophenyl)cyclopentane-1-
carboxylic acid are summarized in the table below. These values are critical for a range of

applications, including analytical method development, formulation studies, and computational

modeling.

Parameter Value

Molecular Formula C₁₂H₁₃ClO₂

Molecular Weight 224.69 g/mol

IUPAC Name 1-(3-chlorophenyl)cyclopentanecarboxylic acid

CAS Number 143328-21-6
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Molecular Structure and Connectivity
To elucidate the structural arrangement of 1-(3-Chlorophenyl)cyclopentane-1-carboxylic
acid, a logical diagram illustrating the connectivity of its primary chemical moieties is provided.

This visualization aids in understanding the spatial relationship between the chlorophenyl,

cyclopentane, and carboxylic acid groups, which dictates the molecule's chemical behavior and

potential biological activity.
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Figure 1. Logical diagram of the core components of the molecule.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-(3-
Chlorophenyl)cyclopentane-1-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b122613#1-3-chlorophenyl-cyclopentane-1-
carboxylic-acid-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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